Cas no 49658-26-6 (4-(Difluoromethyl)aniline)

• Product Name: 4-(Difluoromethyl)aniline
• CAS No: 49658-26-6
• MF: C₇H₇F₂N
• MW: 143.133988618851
• MDL: MFCD28145075
• CID: 1026722
• PubChem ID: 53435198
• Update Time: 2025-04-20

4-(Difluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)aniline
• AG-L-58483
• AK-64724
• ANW-68748
• CTK7B6692
• MolPort-016-578-944
• PubChem23828
• p-(Difluoromethyl)aniline
• alpha,alpha-Difluoro-p-toluidine
• 49658-26-6
• DB-348799
• EN300-104645
• TQU0124
• MFCD18384829
• AKOS006318245
• FRVATKJLVXRQHU-UHFFFAOYSA-N
• SB85519
• DTXSID50700745
• F80510
• SCHEMBL11274191
• SY265648
• Benzenamine, 4-(difluoromethyl)-

• MDL： MFCD28145075
• Inchi： 1S/C7H7F2N/c8-7(9)5-1-3-6(10)4-2-5/h1-4,7H,10H2
• InChI Key： FRVATKJLVXRQHU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)N)F

Computed Properties

• Exact Mass: 143.05471
• Monoisotopic Mass: 143.05465555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 219.7±30.0 ºC (760 Torr),
• Flash Point: 104.6±11.6 ºC,
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines